Cas no 2143896-83-5 (N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride)

• Product Name: N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride
• CAS No: 2143896-83-5
• MF: C₁₄H₂₃ClN₄O₂S₂
• MW: 378.941019296646
• CID: 4762545
• PubChem ID: 155543553
• Update Time: 2026-02-26

N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride
• N-(2-Aminoethyl)-4-(3-
• cyclopentylthioureido)benzenesulfonamide
• 1-[4-(2-aminoethylsulfamoyl)phenyl]-3-cyclopentylthiourea;hydrochloride
• EX-A9448
• GPX4-Activator-1d4
• MS-26193
• 2143896-83-5
• CS-0104112
• PKUMDL-LC-101-D04
• AKOS040755528
• HY-115627
• CHEMBL4561352
• N-(2-Aminoethyl)-4-(3- cyclopentylthioureido)benzenesulfonamide Hydrochloride
• 1-{4-[(2-aminoethyl)sulfamoyl]phenyl}-3-cyclopentylthiourea hydrochloride
• GPX4-Activator-1d4?

• Inchi： 1S/C14H22N4O2S2.ClH/c15-9-10-16-22(19,20)13-7-5-12(6-8-13)18-14(21)17-11-3-1-2-4-11;/h5-8,11,16H,1-4,9-10,15H2,(H2,17,18,21);1H
• InChI Key： FELDRJSFLBINQS-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)NC(NC1CCCC1)=S)(NCCN)(=O)=O

Computed Properties

• Exact Mass: 378.0950960g/mol
• Monoisotopic Mass: 378.0950960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137

Additional information on N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride

Introduction to N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride

N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride (CAS No. 2143896-83-5) is a complex organic compound with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its intricate molecular structure, which includes a benzenesulfonamide core, an aminoethyl group, and a cyclopentylamino-thioxomethyl substituent. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

The benzenesulfonamide group is a common structural motif in drug design, often contributing to bioavailability and stability. In this compound, the sulfonamide group is attached to the benzene ring at the 4-position, which is strategically positioned to influence the molecule's overall conformation and reactivity. The N-(2-aminoethyl) group introduces additional flexibility and hydrogen bonding capabilities, enhancing the molecule's potential for interaction with biological targets. Meanwhile, the cyclopentylamino-thioxomethyl substituent adds complexity to the structure, potentially influencing pharmacokinetic properties such as absorption and metabolism.

Recent studies have highlighted the importance of thioether-containing compounds in medicinal chemistry due to their unique sulfur-based interactions. The thioxomethyl group in this compound serves as a sulfur-containing moiety that can participate in various chemical reactions and interactions. This feature has led researchers to explore its potential as a scaffold for developing new therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug discovery.

One of the most promising aspects of N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride is its ability to act as a precursor for more complex molecules. By modifying specific functional groups or introducing additional substituents, chemists can tailor its properties for specific applications. For instance, the amino groups present in the molecule can be used for further alkylation or acylation reactions, enabling the creation of derivatives with enhanced bioactivity or selectivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, amide bond formations, and thioether chemistry. The use of advanced synthetic techniques such as microwave-assisted synthesis or catalytic methods has significantly improved the efficiency and yield of its production. These advancements have made it more accessible for researchers working on drug development projects.

From a pharmacological perspective, N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride exhibits interesting bioactivity profiles. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for investigating novel therapeutic strategies against chronic diseases such as arthritis or neurodegenerative disorders.

Another area of interest lies in its application as an intermediate in organic synthesis. The molecule's structural complexity provides chemists with a valuable building block for constructing larger and more intricate molecules. For example, it can serve as a starting material for synthesizing peptide analogs or other bioactive compounds with improved pharmacokinetic properties.

As with any chemical compound intended for pharmaceutical use, safety and toxicity profiles are critical considerations. Initial toxicological assessments suggest that this compound has a favorable safety profile at therapeutic doses; however, further studies are required to fully characterize its long-term effects and potential for adverse reactions.

In conclusion, N-(2-aminoethyl)-4-[[(cyclopentylamino)thioxomethyl]amino]-benzenesulfonamide, monohydrochloride (CAS No. 2143896-83-5) represents a valuable addition to the arsenal of tools available to medicinal chemists. Its unique structure, versatile functional groups, and promising biological activity make it an attractive candidate for further research and development across various fields within the chemical sciences.